Cas no 27582-23-6 (5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine)

• Product Name: 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine
• CAS No: 27582-23-6
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 1038653
• PubChem ID: 53485288
• Update Time: 2025-11-07

5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine
• 5-Methyl-1H-[1,2,3]triazolo[4,5-b]pyridine
• 5-methyl-2H-triazolo[4,5-b]pyridine
• 3H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE,5-METHYL
• 5-Methyl-v-triazolo[4,5-b]pyridine
• methyl triazolopyridine
• SCHEMBL6986676
• DB-082653
• 3H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE, 5-METHYL-
• 5-Methyl-2H-[1,2,3]triazolo[4,5-b]pyridine
• DTXSID50704485
• A876889
• SCHEMBL9996915
• 27582-23-6

• MDL： MFCD12546445
• Inchi： 1S/C6H6N4/c1-4-2-3-5-6(7-4)9-10-8-5/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： SGMHGJMWPIQBFV-UHFFFAOYSA-N
• SMILES： N1=C(C)C=CC2C1=NNN=2

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 0.66130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine

Comprehensive Overview of 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine (CAS No. 27582-23-6)

5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine (CAS No. 27582-23-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound, often referred to as a triazolopyridine derivative, is characterized by a fused ring system combining a triazole and a pyridine moiety. Its molecular formula is C₆H₆N₄, and it exhibits a molecular weight of 134.14 g/mol. The presence of the methyl group at the 5-position enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The chemical properties of 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine have been extensively studied for applications in drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets. For instance, triazolopyridine derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The compound's high solubility in organic solvents and moderate polarity make it suitable for use in combinatorial chemistry and high-throughput screening.

In recent years, the demand for 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine has surged due to its role in the synthesis of novel small-molecule inhibitors and ligands for protein binding. The compound's versatility is further highlighted by its use in the development of fluorescent probes and molecular sensors, which are critical tools in biochemical assays and diagnostic applications. Additionally, its thermal stability and photophysical properties have made it a candidate for use in organic electronics, including OLEDs and photovoltaic devices.

The synthesis of 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine typically involves cyclization reactions of appropriately substituted pyridine precursors. Modern synthetic routes emphasize green chemistry principles, such as the use of catalytic methods and solvent-free conditions, to minimize environmental impact. These advancements align with the growing trend toward sustainable chemical manufacturing, a topic of high interest among researchers and industry professionals.

From a commercial perspective, 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine is available from specialized chemical suppliers, often in high purity grades suitable for research and industrial applications. Its pricing and availability are influenced by factors such as raw material costs, production scale, and regional demand. Companies involved in the supply chain are increasingly adopting digital platforms and blockchain technology to enhance traceability and ensure quality control, addressing concerns about counterfeit chemicals in the market.

In the context of drug discovery, 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine has been explored as a core structure for designing kinase inhibitors and GPCR modulators. These applications are particularly relevant given the rising prevalence of chronic diseases and the need for targeted therapies. The compound's ability to form stable complexes with metal ions also opens avenues for its use in catalysis and coordination chemistry.

Looking ahead, the future of 5-methyl-3H-1,2,3-Triazolo[4,5-b]pyridine appears promising, with ongoing research focusing on its potential in nanotechnology and bioconjugation. As the scientific community continues to uncover new applications, this compound is poised to remain a key player in the advancement of medicinal chemistry and functional materials. Its integration into interdisciplinary research underscores the importance of collaboration between chemists, biologists, and engineers to unlock its full potential.